(1S)-2,2-difluorocyclopropanamine;hydrochloride

• IUPAC Name: (1S)-2,2-difluorocyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C3H5F2N.ClH/c4-3(5)1-2(3)6;/h2H,1,6H2;1H/t2-;/m0./s1
• InChI Key: WSSNWLHFBOKGGL-DKWTVANSSA-N
• Canonical SMILES: C1C(C1(F)F)N.Cl
• Isomeric SMILES: C1[C@@H](C1(F)F)N.Cl
• Molecular Formula: C3H6ClF2N
• Molecular Weight: 129.53 g/mol
• CAS No.: 2306252-66-2

Description

(1S)-2,2-difluorocyclopropanamine;hydrochloride is a useful research compound. Its molecular formula is C3H6ClF2N and its molecular weight is 129.53. The purity is usually 95%.
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Scientific Research Applications

• Plant Growth Regulation and Ethylene Inhibition : 1-Methylcyclopropene (1-MCP), structurally related to (1S)-2,2-difluorocyclopropanamine hydrochloride, is a significant plant growth regulator. It inhibits ethylene action in plants, impacting a wide range of fruits, vegetables, and floriculture crops. This research highlights its role in understanding ethylene's role in plants and its application in enhancing plant growth and preservation (Blankenship & Dole, 2003).

• Synthesis of Allylic Amines and Cyclopropylalkylamines : Research demonstrates the use of hydrozirconation of alkynes followed by transmetalation to dimethylzinc for generating reactive alkenyl organometallic reagents. These react with imines to form allylic amines and, through cyclopropanation, yield C-cyclopropylalkylamines. This method is valuable in synthesizing neurochemically active compounds (Wipf, Kendall, & Stephenson, 2003).

• Synthesis of Fluorinated Anesthetics : Research on the distribution of fluorinated compounds in model membranes, including 1-chloro-1,2,2-trifluorocyclobutane and 1,2-dichlorohexafluorocyclobutane, provides insights into the structural and functional differences between anesthetic and nonanesthetic compounds. This study is significant in understanding and developing fluorinated anesthetics (Tang, Yan, & Xu, 1997).

• Drug Synthesis and Medicinal Chemistry : The synthesis of trifluoromethyl-substituted cyclopropanes and CHF2-containing trisubstituted cyclopropanes demonstrates the application in drug synthesis and medicinal chemistry. These compounds serve as valuable building blocks for developing novel therapeutic agents (Tinoco, Steck, Tyagi, & Fasan, 2017); (Carminati, Decaens, Couve‐Bonnaire, Jubault, & Fasan, 2020).

• Analytical Methods in Bioanalytical Sciences : A review on the determination of halogens, including fluorine, in biological samples, drugs, and food emphasizes the importance of understanding the biochemical effects of these elements in living organisms. This research is relevant to bioanalytical sciences and drug analysis (Mello et al., 2013).